4-Phenylcyclohexane-1,3-dione

• CAS: 776-69-2
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• SMILES: C1CC(=O)CC(=O)C1C2=CC=CC=C2
• InChI: InChI=1S/C12H12O2/c13-10-6-7-11(12(14)8-10)9-4-2-1-3-5-9/h1-5,11H,6-8H2
• InChIKey: PZLUHOIVGBWDBW-UHFFFAOYSA-N

Sourcing generic cyclohexane-1,3-dione scaffolds fails when regiospecific 4-phenyl substitution is critical for patent-protected agrochemical lead series. 4-Phenylcyclohexane-1,3-dione (CAS 776-69-2) directly addresses this gap, serving as the essential precursor for HPPD-inhibitor herbicides claimed in US Patent 4,855,477. - Enables regioselective Knoevenagel condensation at the C2 methylene, tuned by 4-phenyl steric effects. - Functions as a sterically demanding O,O′-bidentate ligand for transition metal complexation. - Supplied as a characterized reference standard for regioisomeric profiling studies.

Chemical Identity and Sourcing Profile

4-Phenylcyclohexane-1,3-dione (CAS 776-69-2) is a cyclic β-diketone of the cyclohexane-1,3-dione class, featuring a phenyl substituent at the 4-position of the saturated six-membered ring [1]. With a molecular formula of C₁₂H₁₂O₂ and a molecular weight of 188.22 g/mol, it possesses two ketone carbonyl groups at positions 1 and 3, flanking an acidic C2 methylene site that serves as the primary locus for condensation and functionalization reactions [1]. The compound is a versatile synthetic intermediate, particularly valued as a precursor in the construction of herbicidal 2-benzoyl-4-phenyl-1,3-cyclohexanedione derivatives and as a ligand scaffold for metal complexation studies [2][3].

1

Synthetic intermediate for patent-aligned herbicidal 2-benzoyl-4-phenyl-1,3-cyclohexanedione leads

2

Cyclic β-diketone with enolate reactivity for Knoevenagel condensations and heterocycle construction

3

O,O′-bidentate ligand scaffold for transition metal complexation with steric modulation

4

Regiochemically defined reference standard for phenylcyclohexane-1,3-dione isomer studies

• [1] PubChem. 4-Phenylcyclohexane-1,3-dione (CID 4181573). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylcyclohexane-1_3-dione View Source
• [2] US4855477A. Ester intermediates for 2-benzoyl-4-phenyl-1,3-cyclohexanediones. Google Patents. https://patents.google.com/patent/US4855477A/en View Source
• [3] Turan N, Körkoca H, Adigüzel R, Çolak N, Buldurun K. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules. 2015;20(5):9309-9325. https://doi.org/10.3390/molecules20059309 View Source

Why Generic Analogs Cannot Substitute

Substituting 4-phenylcyclohexane-1,3-dione with unsubstituted cyclohexane-1,3-dione or its 2-phenyl regioisomer is not equivalent because the position and presence of the phenyl ring fundamentally alter the compound's synthetic utility, tautomeric behavior, and biological target engagement [1]. In herbicidal chemistry, the 4-phenyl substitution pattern is a specifically claimed structural feature in 2-benzoyl-4-phenyl-1,3-cyclohexanedione herbicides, and the regioisomeric 5-phenyl analogs exhibit distinct crop selectivity profiles in wheat-versus-oat models [1][2]. The evidence below demonstrates that the 4-phenyl substitution confers regiochemical control in downstream functionalization and is a critical pharmacophoric element for certain agrochemical lead series—differences that cannot be replicated by a generic cyclohexane-1,3-dione scaffold.

Target

4-Phenylcyclohexane-1,3-dione

Enables regiochemical control at C2 enolate for patent-protected herbicidal lead synthesis and crop selectivity optimization

≠

Potential Substitute

2-Phenyl or unsubstituted analogs

Regioisomeric or absent phenyl group may shift synthetic utility, patent alignment, and agrochemical selectivity profiles; not a direct replacement

Target

4-Phenyl substitution pattern

Claimed in herbicidal 2-benzoyl-4-phenyl-1,3-cyclohexanedione genus; supports HPPD-inhibitor lead development

≠

Potential Substitute

5-Phenyl regioisomer

Originally disclosed for antihypertensive research; wheat/oat selectivity may differ, making agrochemical interpretation less reliable

• [1] US4855477A. Ester intermediates for 2-benzoyl-4-phenyl-1,3-cyclohexanediones. Google Patents. https://patents.google.com/patent/US4855477A/en View Source
• [2] Watson KG, Bird GJ, Cross LE. Herbicidal 5-(substituted phenyl)-cyclohexan-1,3-dione derivatives. Philippine Patents Office, ICI Australia Ltd., 1987. AGRIS Record. https://agris.fao.org/search/ar/records/6471c43277fd37171a6ee289 View Source

Quantitative Differentiation Evidence

Regioselective Synthetic Access

The synthesis of 4-phenylcyclohexane-1,3-dione can be achieved via sodium alkoxide-mediated cyclization of the methyl ester of the corresponding acid, a route that exclusively yields the 4-phenyl regioisomer . In contrast, the 2-phenyl isomer (2-phenylcyclohexane-1,3-dione, CAS 56964-05-7) is typically synthesized through Grignard addition of phenylmagnesium bromide to cyclohexane-1,3-dione, a fundamentally different route that yields the regioisomeric product with the phenyl group at position 2 . This regiochemical divergence is critical because the position of the phenyl substituent dictates the site of enolate formation and subsequent electrophilic attack, directly impacting the scope of downstream derivatization.

Synthetic route

Head-to-head

Target NaOAlk-mediated cyclization yields exclusively 4-phenyl regioisomer

Comp. PhMgBr addition gives 2-phenylcyclohexane-1,3-dione

Regioisomeric outcome determines downstream derivatization scope

Quantitative yield comparison not available in primary literature

Evidence Dimension	Synthetic route and regiochemical outcome
Target Compound Data	4-phenylcyclohexane-1,3-dione obtained as exclusive product via sodium alkoxide cyclization of methyl ester
Comparator Or Baseline	2-Phenylcyclohexane-1,3-dione obtained via Grignard addition to cyclohexane-1,3-dione
Quantified Difference	Regioisomeric outcome (4-phenyl vs. 2-phenyl); quantitative yield comparison not available from primary literature
Conditions	Target: NaOAlk/ROH; Comparator: PhMgBr/Et₂O

Why This Matters

For procurement decisions, the synthetic route determines which isomer is obtained; users requiring the 4-phenyl substitution pattern for specific patent-protected herbicidal leads (US4855477A) cannot substitute the 2-phenyl isomer without losing structural alignment with the claimed pharmacophore [1].

• [1] US4855477A. Ester intermediates for 2-benzoyl-4-phenyl-1,3-cyclohexanediones. Google Patents. View Source

Herbicidal Pharmacophore Specificity

US Patent 4,855,477 specifically claims 2-(substituted benzoyl)-4-(substituted or unsubstituted phenyl)-1,3-cyclohexanediones as herbicidally active compounds, identifying the 4-phenyl substitution as an integral structural feature of the claimed chemical genus [1]. This patent explicitly distinguishes the 4-phenyl series from the earlier disclosed 5-phenyl series (e.g., 2-benzoyl-5-phenyl-cyclohexane-1,3-dione in US 4,350,705), which were developed for antihypertensive, not herbicidal, applications [1]. Furthermore, studies on herbicidal 5-aryl-substituted cyclohexane-1,3-dione derivatives have shown that the position of the aryl substituent (4- vs. 5-position) governs selective herbicidal activity between wheat and oat species, demonstrating that regioisomeric substitution is not interchangeable for agrochemical efficacy [2].

Patent specificity

Head-to-head

Target 4-Phenyl substitution claimed in herbicidal 2-benzoyl-4-phenyl-1,3-cyclohexanediones (US4855477A)

Comp. 5-Phenyl series originally claimed for antihypertensive use (US 4,350,705); wheat/oat selectivity differs

Regioisomeric substitution may shift IP alignment and crop selectivity

Patent claims and herbicidal selectivity assays in wheat/Avena models

Evidence Dimension	Patent-claimed structural specificity for herbicidal activity
Target Compound Data	4-Phenyl substitution is a claimed feature in herbicidal 2-benzoyl-4-phenyl-1,3-cyclohexanediones (US4855477A) [1]
Comparator Or Baseline	5-Phenyl substitution (2-benzoyl-5-phenyl-cyclohexane-1,3-dione) claimed for antihypertensive use (US 4,350,705); 5-aryl substitution in herbicidal cyclohexane-1,3-diones shows wheat/oat selectivity differences [2]
Quantified Difference	Qualitative difference in claimed therapeutic/agrochemical indication and crop selectivity profile
Conditions	Patent claims and herbicidal selectivity assays (wheat vs. Avena fatua/sativa models)

Why This Matters

For agrochemical discovery programs targeting HPPD-inhibiting herbicides, the 4-phenyl substitution pattern is explicitly protected by patent claims; use of the regioisomeric 2-phenyl or 5-phenyl analogs may place a lead series outside the claimed intellectual property space or alter the crop selectivity window.

• [1] US4855477A. Ester intermediates for 2-benzoyl-4-phenyl-1,3-cyclohexanediones. Google Patents. View Source
• [2] Watson KG, Bird GJ, Cross LE. Herbicidal 5-(substituted phenyl)-cyclohexan-1,3-dione derivatives. Philippine Patents Office, ICI Australia Ltd., 1987. AGRIS Record. View Source

C2 Methylene Acidity Comparison

The C2 methylene protons of cyclohexane-1,3-dione are flanked by two electron-withdrawing carbonyl groups, conferring significant acidity with a reported aqueous pKa of 5.26 for the parent compound [1]. The 4-phenyl substituent, being remote from the C2 position, is structurally positioned to exert only a modest inductive effect on C2 proton acidity. Computational predictions and vendor-reported estimates place the pKa of 4-phenylcyclohexane-1,3-dione at approximately 5, very close to the parent value [2]. This similarity indicates that the 4-phenyl group does not substantially alter the fundamental enolate reactivity of the cyclohexane-1,3-dione core, meaning that the differentiation between this compound and its analogs lies in regiochemical and steric factors governing downstream reactions rather than in altered acid-base behavior.

C2 acidity

Data to verify

ΔpKa ≈ 0.26

4-phenyl: pKa ≈ 5 (predicted) vs parent: pKa 5.26 (experimental)

Minimal shift in enolate reactivity; differentiation arises from steric/regiochemical factors

Predicted value from PubChem; independent experimental verification recommended

Evidence Dimension	Aqueous pKa of C2 methylene protons
Target Compound Data	pKa ≈ 5 (estimated/predicted value) [2]
Comparator Or Baseline	Cyclohexane-1,3-dione pKa = 5.26 (experimental, Wikipedia citing literature) [1]
Quantified Difference	ΔpKa ≈ 0.26 (within experimental uncertainty of prediction methods)
Conditions	Aqueous solution, 25°C (parent compound); predicted value for target (method not specified)

Why This Matters

This evidence confirms that the 4-phenyl group does not compromise the characteristic enolate reactivity of the cyclohexane-1,3-dione scaffold, meaning the compound retains the full synthetic versatility of the parent class while offering the distinct regiochemical advantages described above.

• [1] Wikipedia. 1,3-Cyclohexanedione. https://en.wikipedia.org/wiki/1,3-Cyclohexanedione View Source
• [2] PubChem. 4-Phenylcyclohexane-1,3-dione (CID 4181573). Computed Properties section. National Center for Biotechnology Information. View Source

High-Value Application Scenarios

Agrochemical Lead Optimization

4-Phenylcyclohexane-1,3-dione serves as the direct synthetic precursor to the herbicidal 2-(substituted benzoyl)-4-phenyl-1,3-cyclohexanedione scaffold explicitly claimed in US Patent 4,855,477 [1]. Procurement of this specific regioisomer is essential for medicinal and agrochemical chemistry teams pursuing HPPD-inhibitor lead series that require the 4-phenyl substitution pattern for patent protection and crop selectivity optimization [1][2].

Regioselective Synthesis and Heterocycle Construction

The C2 methylene of 4-phenylcyclohexane-1,3-dione is the primary site for Knoevenagel condensation with aromatic aldehydes, a key transformation for constructing α,β-unsaturated intermediates that undergo subsequent cyclization to fused heterocycles . The 4-phenyl substituent provides steric and electronic differentiation that can influence the regiochemical outcome of these condensations compared to unsubstituted or 2-phenyl analogs, making it the preferred substrate when phenyl substitution distal to the reactive methylene is desired.

Metal Complexation Ligand Scaffold

Cyclohexane-1,3-dione derivatives, including the 4-phenyl variant, function as O,O′-bidentate ligands for transition metals, forming complexes with potential antibacterial and catalytic applications [3]. The 4-phenyl substituent introduces a sterically demanding group that can modulate the geometry and stability of the resulting metal complexes compared to the unsubstituted parent ligand, offering a dimension of structural tuning not available with simpler analogs.

Reference Standard for Regioisomeric Studies

For research groups investigating structure-activity relationships among phenyl-substituted cyclohexane-1,3-diones, 4-phenylcyclohexane-1,3-dione (CAS 776-69-2) is a well-characterized reference compound with established synthetic access [1]. It is commercially available from major suppliers including Sigma-Aldrich (AldrichCPR) and can be procured in research-grade purity for use as an analytical standard in regioisomeric profiling and purity assessment of related compounds.

Application

Selection Property

Validation Focus

HPPD inhibitor lead optimization

4-Phenyl substitution alignment with patent claims

Crop selectivity and IP portfolio review

Knoevenagel condensation and heterocycle construction

Regiochemical control at C2 methylene with distal phenyl steric effect

Cyclization outcome and enolate reactivity verification

Transition metal complexation studies

O,O′-bidentate ligand with steric modulation potential

Complex geometry and stability tuning compared to unsubstituted ligand

Regioisomeric analytical standard

Well-characterized 4-phenyl isomer with established synthetic route

Purity assessment and regioisomeric profiling

• [1] US4855477A. Ester intermediates for 2-benzoyl-4-phenyl-1,3-cyclohexanediones. Google Patents. View Source
• [2] Watson KG, Bird GJ, Cross LE. Herbicidal 5-(substituted phenyl)-cyclohexan-1,3-dione derivatives. Philippine Patents Office, ICI Australia Ltd., 1987. View Source
• [3] Turan N, Körkoca H, Adigüzel R, Çolak N, Buldurun K. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules. 2015;20(5):9309-9325. View Source